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Compound of Interest

Compound Name: SAR125844

Cat. No.: B1684697

Technical Support Center: SAR125844

This technical support center provides researchers, scientists, and drug development
professionals with best practices for handling and storing SAR125844, along with
troubleshooting guides and frequently asked questions (FAQSs) to address specific issues that
may be encountered during experiments.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended method for storing SAR125844 powder?
A: SAR125844 powder should be stored at -20°C for up to 3 years.

Q2: How should | prepare and store stock solutions of SAR1258447

A: It is recommended to prepare stock solutions in DMSO. Once prepared, aliquot the solution
to prevent inactivation from repeated freeze-thaw cycles.[1] Storage recommendations for
stock solutions are as follows:

e -80°C for up to 6 months.[1][2]
e -20°C for up to 1 month.[1][2]

Q3: What are the known solubilities of SAR125844?
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A: The solubility of SAR125844 in various solvents at 25°C is summarized in the table below.[3]
Please note that using moisture-absorbing DMSO may reduce solubility.[4] For in vivo studies,
a common vehicle is a suspension in 10% DMSO and 90% corn oil.[2]

Q4: | am observing precipitation in my stock solution. What should | do?

A: If you observe precipitation, gently warm the solution and vortex or sonicate until the
precipitate redissolves. Ensure you are using fresh, anhydrous DMSO for preparing your stock
solution, as moisture can affect solubility.[4] To avoid repeated precipitation, ensure the storage
temperature is maintained as recommended and minimize freeze-thaw cycles by preparing
smaller aliquots.

Q5: What safety precautions should be taken when handling SAR125844?

A: As with any chemical compound, standard laboratory safety practices should be followed.
This includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab
coat, and safety glasses. Handle the compound in a well-ventilated area or a chemical fume
hood. Avoid inhalation of dust and direct contact with skin and eyes.

Data Presentation

Table 1. Chemical and Physical Properties of SAR125844

Property Value Source
Molecular Formula C25H23FN802S2 [3]
Molecular Weight 550.63 g/mol [31[5]
CAS Number 1116743-46-4 [3]

Table 2: Solubility of SAR125844
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Concentration

Solvent Solubility (25°C) Source
(mM)

DMSO 11 mg/mL 19.97 mM [3114]
DMSO (with

] 45 mg/mL 81.72 mM [2]
ultrasonic)
Water <1 mg/mL - [3]
Ethanol <1 mg/mL - [3]

Table 3: Recommended Storage Conditions

Form Temperature Duration Source
Powder -20°C 3years [2]

In Solvent (-80°C) -80°C 6 months [11[2]

In Solvent (-20°C) -20°C 1 month [11[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM SAR125844 Stock Solution in DMSO
e Materials:

o SAR125844 powder

[¢]

Anhydrous Dimethyl Sulfoxide (DMSO)

[¢]

Sterile microcentrifuge tubes or vials

Calibrated balance

[e]

Vortex mixer

o

[¢]

Pipettes
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e Procedure:

1. Equilibrate the SAR125844 vial to room temperature before opening to prevent moisture
condensation.

2. Weigh the required amount of SAR125844 powder using a calibrated balance in a
chemical fume hood. For 1 mL of a 10 mM stock solution, you will need 5.506 mg of
SAR125844 (Molecular Weight = 550.63).

3. Add the appropriate volume of anhydrous DMSO to the vial containing the SAR125844

powder.

4. Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming
or sonication can be used to aid dissolution if necessary.

5. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

6. Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).

Visualizations
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Caption: Workflow for handling and storing SAR125844.
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Caption: Troubleshooting guide for SAR125844 stock solution.
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Caption: Simplified signaling pathway of SAR125844.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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